Cas no 1425-67-8 (6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide)

6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide structure
1425-67-8 structure
Product Name:6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide
CAS No:1425-67-8
MF:C10H6N2O5
MW:234.16504240036
CID:139728
PubChem ID:74024
Update Time:2025-04-19

6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 6-Quinolinecarboxylicacid, 4-nitro-, 1-oxide
    • 4-nitro-1-oxidoquinolin-1-ium-6-carboxylic acid
    • 6-CARBOXY-4-NITROQUINOLINE1-OXIDE
    • 4-Nitroquinoline-6-carboxylic acid 1-oxide
    • 6-Carboxy-4-nitroquinoline oxide
    • 6-Carboxy-4-nitroquinoline-1-oxide
    • 6-Carboxyl-4-nitroquinoline 1-oxide
    • BRN 0483777
    • CCRIS 851
    • 4-Nitro-6-quinolinecarboxylic acid 1-oxide
    • 6-Carboxy-4-nitroquinoline 1-oxide
    • CHEMBL3244954
    • 6-Quinolinecarboxylic acid, 4-nitro-, 1-oxide
    • 1425-67-8
    • DTXSID10162062
    • Inchi: 1S/C10H6N2O5/c13-10(14)6-1-2-8-7(5-6)9(12(16)17)3-4-11(8)15/h1-5H,(H,13,14)
    • InChI Key: MJCUNRRGIZCINL-UHFFFAOYSA-N
    • SMILES: [O-][N+]1C=CC(=C2C=C(C(=O)O)C=CC=12)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 234.02768
  • Monoisotopic Mass: 234.02767130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • Density: 1.4886 (rough estimate)
  • Boiling Point: 376.48°C (rough estimate)
  • Refractive Index: 1.7040 (estimate)
  • PSA: 107.38
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